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molecular formula C25H42O2 B043125 10,12-Pentacosadiynoic acid CAS No. 66990-32-7

10,12-Pentacosadiynoic acid

Cat. No. B043125
CAS RN: 66990-32-7
M. Wt: 374.6 g/mol
InChI Key: ZPUDRBWHCWYMQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06607744B1

Procedure details

10,12-pentacosadiynoic acid (10 gm, GFS Chemicals) was dissolved in a solution containing 10 ml methanol (HPLC grade) and 10 ml chloroform (HPLC grade). The solution was stirred at room temperature and 10 drops of neat sulfuric acid was added drop wise. The solution was warmed to 100° F. for 2 hour. The reaction mixture was purified using column chromatography. The product (MePDA) was dried using a rotovap and the material stored in a chloroform solution. The solid form of MePDA was very unstable to polymerization and therefore kept dissolved in organic solutions.
Name
10,12-pentacosadiynoic acid
Quantity
10 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
chloroform
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
methyl 10,12-pentacosadiynoate

Identifiers

REACTION_CXSMILES
[C:1]([OH:27])(=[O:26])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][C:10]#[C:11][C:12]#[C:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH3:25].[CH3:28]O>S(=O)(=O)(O)O.C(Cl)(Cl)Cl>[C:1]([O:27][CH3:28])(=[O:26])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][C:10]#[C:11][C:12]#[C:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH3:25]

Inputs

Step One
Name
10,12-pentacosadiynoic acid
Quantity
10 g
Type
reactant
Smiles
C(CCCCCCCCC#CC#CCCCCCCCCCCCC)(=O)O
Step Two
Name
methanol
Quantity
10 mL
Type
reactant
Smiles
CO
Name
chloroform
Quantity
10 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Three
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
catalyst
Smiles
S(O)(O)(=O)=O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The solution was stirred at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The solution was warmed to 100° F. for 2 hour
Duration
2 h
CUSTOM
Type
CUSTOM
Details
The reaction mixture was purified
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The product (MePDA) was dried
CUSTOM
Type
CUSTOM
Details
The solid form of MePDA was very unstable to polymerization
DISSOLUTION
Type
DISSOLUTION
Details
kept dissolved in organic solutions

Outcomes

Product
Name
methyl 10,12-pentacosadiynoate
Type
Smiles
C(CCCCCCCCC#CC#CCCCCCCCCCCCC)(=O)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.